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molecular formula C11H10F2O5 B2380311 5-Difluoromethoxy-isophthalic acid dimethyl ester CAS No. 869529-89-5

5-Difluoromethoxy-isophthalic acid dimethyl ester

Cat. No. B2380311
CAS RN: 869529-89-5
M. Wt: 260.193
InChI Key: DXIYNCIZKBWXMF-UHFFFAOYSA-N
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Patent
US07585885B2

Procedure details

Treat a solution of 5-difluoromethoxy-isophthalic acid dimethyl ester (2.7 g, 10.4 mmol) in methanol (35 mL) with 2 N NaOH (5.2 mL, 10.4 mmol) at room temperature for 12 h. Acidify to about pH=3 using 5 N HCl. Extract with ethyl acetate, wash the organic layer with water, saturated aqueous sodium chloride, dry (sodium sulfate) and concentrate to give the crude title product which is used in the next step without further purification.
Name
5-difluoromethoxy-isophthalic acid dimethyl ester
Quantity
2.7 g
Type
reactant
Reaction Step One
Name
NaOH
Quantity
5.2 mL
Type
reactant
Reaction Step One
Name
methanol
Quantity
35 mL
Type
solvent
Reaction Step One
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
crude title product

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:18])[C:4]1[CH:13]=[C:12]([O:14][CH:15]([F:17])[F:16])[CH:11]=[C:6]([C:7]([O:9]C)=[O:8])[CH:5]=1.[OH-].[Na+].Cl>CO>[CH3:1][O:2][C:3](=[O:18])[C:4]1[CH:13]=[C:12]([O:14][CH:15]([F:16])[F:17])[CH:11]=[C:6]([C:7]([OH:9])=[O:8])[CH:5]=1 |f:1.2|

Inputs

Step One
Name
5-difluoromethoxy-isophthalic acid dimethyl ester
Quantity
2.7 g
Type
reactant
Smiles
COC(C1=CC(C(=O)OC)=CC(=C1)OC(F)F)=O
Name
NaOH
Quantity
5.2 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
methanol
Quantity
35 mL
Type
solvent
Smiles
CO
Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
Extract with ethyl acetate
WASH
Type
WASH
Details
wash the organic layer with water, saturated aqueous sodium chloride
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dry (sodium sulfate)
CONCENTRATION
Type
CONCENTRATION
Details
concentrate

Outcomes

Product
Name
crude title product
Type
product
Smiles
COC(C1=CC(C(=O)O)=CC(=C1)OC(F)F)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.